7(Z),11(Z)-Pentacosadiene
7(Z),11(Z)-Pentacosadiene
Unsaturated, long-chain hydrocarbons are found on the cuticles of insects and can act as pheromones. In mature Drosophila melanogaster, certain cuticular hydrocarbons are sexually dimorphic: males synthesize 23- and 25-C monoenes and females produce 27- and 29-C dienes. Each of these lipids plays specific roles in regulating male sexual behavior, with dienes stimulating courtship. 7(Z),11(Z)-Pentacosadiene is a 25-C hydrocarbon that is found in low abundance on cuticles of mature Drosophila females. Depletion of a female-specific elongase (eloF), which leads to an increase in 7(Z),11(Z)-pentacosadiene along with a parallel decrease in 7,11-nonacosadiene, significantly reduces copulation in Drosophila. This raises the possibility that 7(Z),11(Z)-pentacosadiene may act as an anti-aphrodisiac.
Brand Name:
Vulcanchem
CAS No.:
127599-39-7
VCID:
VC0176464
InChI:
InChI=1S/C25H48/c1-3-5-7-9-11-13-15-17-19-21-23-25-24-22-20-18-16-14-12-10-8-6-4-2/h13,15,21,23H,3-12,14,16-20,22,24-25H2,1-2H3/b15-13-,23-21-
SMILES:
CCCCCCCCCCCCCC=CCCC=CCCCCCC
Molecular Formula:
C25H48
Molecular Weight:
348.6 g/mol
7(Z),11(Z)-Pentacosadiene
CAS No.: 127599-39-7
Main Products
VCID: VC0176464
Molecular Formula: C25H48
Molecular Weight: 348.6 g/mol
| CAS No. | 127599-39-7 |
|---|---|
| Product Name | 7(Z),11(Z)-Pentacosadiene |
| Molecular Formula | C25H48 |
| Molecular Weight | 348.6 g/mol |
| IUPAC Name | (7Z,11Z)-pentacosa-7,11-diene |
| Standard InChI | InChI=1S/C25H48/c1-3-5-7-9-11-13-15-17-19-21-23-25-24-22-20-18-16-14-12-10-8-6-4-2/h13,15,21,23H,3-12,14,16-20,22,24-25H2,1-2H3/b15-13-,23-21- |
| Standard InChIKey | PJVWXEURPGIPNW-ADYYPQGGSA-N |
| Isomeric SMILES | CCCCCCCCCCCCC/C=C\CC/C=C\CCCCCC |
| SMILES | CCCCCCCCCCCCCC=CCCC=CCCCCCC |
| Canonical SMILES | CCCCCCCCCCCCCC=CCCC=CCCCCCC |
| Appearance | Assay:≥98%A solution in hexane |
| Description | Unsaturated, long-chain hydrocarbons are found on the cuticles of insects and can act as pheromones. In mature Drosophila melanogaster, certain cuticular hydrocarbons are sexually dimorphic: males synthesize 23- and 25-C monoenes and females produce 27- and 29-C dienes. Each of these lipids plays specific roles in regulating male sexual behavior, with dienes stimulating courtship. 7(Z),11(Z)-Pentacosadiene is a 25-C hydrocarbon that is found in low abundance on cuticles of mature Drosophila females. Depletion of a female-specific elongase (eloF), which leads to an increase in 7(Z),11(Z)-pentacosadiene along with a parallel decrease in 7,11-nonacosadiene, significantly reduces copulation in Drosophila. This raises the possibility that 7(Z),11(Z)-pentacosadiene may act as an anti-aphrodisiac. |
| Synonyms | 7(Z),11(Z)-Pentacosadiene |
| PubChem Compound | 14464903 |
| Last Modified | Nov 11 2021 |
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